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Introduction
Synthetic peptides are crucial tools in a wide range of research and development applications,

from basic biological studies to therapeutic drug discovery. The purity of these peptides is

paramount to ensure accurate and reproducible experimental results. High-performance liquid

chromatography (HPLC) is a powerful and widely used technique for the purification of

synthetic peptides.[1][2][3] This application note provides a detailed protocol for the purification

of the synthetic neuropeptide NGFFFamide using reverse-phase HPLC (RP-HPLC).

NGFFFamide is a myoactive neuropeptide that belongs to the NG peptide family, which has

been identified in invertebrate deuterostomes.[4] Its sequence, Asn-Gly-Phe-Phe-Phe-NH2,

indicates a significant hydrophobic character due to the three consecutive phenylalanine

residues. This hydrophobicity presents specific challenges for purification, which will be

addressed in the provided protocol.[5] RP-HPLC is the ideal method for such peptides as it

separates molecules based on their hydrophobicity.[2][6]

This document will guide users through the entire workflow, from sample preparation to purity

analysis of the final product, and includes recommendations for optimizing the purification

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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